(1Z)-3-Fluoro-N-hydroxy-5-(trifluoromethyl)benzenecarboximidoyl chloride

• IUPAC Name: (1Z)-3-fluoro-N-hydroxy-5-(trifluoromethyl)benzenecarboximidoyl chloride
• InChI: InChI=1S/C8H4ClF4NO/c9-7(14-15)4-1-5(8(11,12)13)3-6(10)2-4/h1-3,15H/b14-7-
• InChI Key: YZRGMRRGXMSXAV-AUWJEWJLSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)F)C(=NO)Cl
• Isomeric SMILES: C1=C(C=C(C=C1C(F)(F)F)F)/C(=N/O)/Cl
• Molecular Formula: C8H4ClF4NO
• Molecular Weight: 241.57 g/mol

Description

(1Z)-3-Fluoro-N-hydroxy-5-(trifluoromethyl)benzenecarboximidoyl chloride, also known as FTBC, is a chemical compound used in scientific research for its potential therapeutic properties. FTBC is a derivative of benzenecarboximidoyl chloride, and its synthesis method involves the use of various reagents and solvents.

Scientific Research Applications

Synthesis and Polymer Research

Research into fluorinated compounds, including those similar to (1Z)-3-Fluoro-N-hydroxy-5-(trifluoromethyl)benzenecarboximidoyl chloride, has led to significant developments in materials science, particularly in the synthesis of soluble fluoro-polyimides. These materials exhibit exceptional thermal stability, low moisture absorption, and high hygrothermal stability, making them ideal for advanced applications in electronics and aerospace industries. The introduction of fluorine-containing aromatic diamines into polymer chains results in the formation of polymers with enhanced properties, such as increased solubility and improved mechanical strength (Xie et al., 2001).

Chemical Synthesis and Modification Techniques

The trifluoromethyl group, a component of this compound, plays a crucial role in the field of chemical synthesis. The development of methods for the efficient incorporation of CF3 groups into organic molecules has broadened the scope of drug development and agrochemical research. Techniques such as the palladium-catalyzed trifluoromethylation of aryl chlorides have enabled the modification of a wide range of substrates under mild conditions, significantly impacting the synthesis of pharmaceuticals and organic materials (Cho et al., 2010).

Advanced Materials and Coatings

The exploration of fluorinated diamines and their impact on the optical and dielectric properties of polyimide thin films highlights another application of compounds similar to this compound. These studies have demonstrated that the inclusion of fluorine atoms in the polymer backbone can significantly lower the color intensity and improve the thermal stability of the materials. Such advancements are vital for the development of high-performance coatings and films used in various industrial applications (Jang et al., 2007).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as n-nitrosamines, can interact with dna by alkylation of susceptible nucleobases

Mode of Action

Following drug administration, oxidation of the N-Nitrosamine species by cytochrome P450 leads to downstream production of cancerogenic diazonium salts that damage DNA by alkylation of susceptible nucleobases . This suggests that EN300-5609421 might have a similar mode of action.

Biochemical Pathways

The oxidation of n-nitrosamines by cytochrome p450, which leads to the production of cancerogenic diazonium salts, suggests that en300-5609421 might affect similar pathways .

Result of Action

The fact that n-nitrosamines can damage dna by alkylation of susceptible nucleobases suggests that EN300-5609421 might have similar effects.